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Compound of Interest

Compound Name: KAN0438757

Cat. No.: B15586251 Get Quote

Application Notes and Protocols: KAN0438757
These application notes provide detailed protocols for the solubility and preparation of

KAN0438757 for experimental use, targeting researchers, scientists, and drug development

professionals.

Product Information
Product Name: KAN0438757

Synonyms: KAN 0438757, KAN-0438757

CAS Number: 1451255-59-6

Molecular Formula: C₂₁H₁₈FNO₇S

Molecular Weight: 447.43 g/mol

Mechanism of Action: KAN0438757 is a potent and selective inhibitor of 6-Phosphofructo-2-

Kinase/Fructose-2,6-Biphosphatase 3 (PFKFB3) with an IC₅₀ of 0.19 μM.[1][2][3][4] PFKFB3

is a key enzyme that regulates glycolysis.
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KAN0438757 is a solid, white to off-white powder.[1] It is insoluble in water and ethanol.[3][4]

The following table summarizes the solubility of KAN0438757 in various solvents and

formulations. For optimal results, use freshly opened, anhydrous DMSO, as the compound's

solubility can be significantly impacted by moisture.[1][4]
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Solvent/Formulatio
n

Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

In Vitro

DMSO 130 290.55
Ultrasonic treatment is

recommended.[1][2]

DMSO 7 15.64

Use fresh DMSO as it

is moisture-absorbing.

[4]

DMSO 6 13.41 -

In Vivo

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

3.3 7.38
Sonication is

recommended.[2]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.17 4.85

Ultrasonic treatment is

needed to achieve a

clear solution.[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.17 ≥ 4.85
Saturation is not

known.[1]

10% DMSO, 90%

Corn Oil
≥ 2.17 ≥ 4.85 -

5% DMSO, 40%

PEG300, 5% Tween-

80, 50% ddH₂O

0.35 0.78
Prepare fresh for each

use.[5]

5% DMSO, 95% Corn

Oil
0.35 0.78

Prepare fresh for each

use.[5]

CMC-Na ≥ 5 -

Homogeneous

suspension for oral

administration.[4][5]
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Experimental Protocols
Preparation of Stock Solutions for In Vitro Experiments
For cell-based assays, a concentrated stock solution in DMSO is typically prepared first.

Protocol:

Weigh the desired amount of KAN0438757 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

10 mM, 20 mM, or higher, based on the solubility data).

To aid dissolution, vortex the solution and use an ultrasonic bath until the solution is clear.[1]

[2]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to one year.[3][4]

Workflow for Preparing In Vitro Stock Solution
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Weigh KAN0438757 Powder

Add Anhydrous DMSO

Vortex and Sonicate Until Clear

Aliquot into Smaller Volumes

Store at -20°C or -80°C
 

Prepare Concentrated Stock in DMSO

Add Stock to PEG300 and Mix

Add Tween-80 and Mix

Add Saline to Final Volume

Administer to Animal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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